Cas no 2260904-65-0 (3-Ethynyl-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Ethynyl-5-(trifluoromethyl)benzoic acid
• CAS No: 2260904-65-0
• MF: C₁₀H₅F₃O₂
• MW: 214.140713453293
• MDL: MFCD32874624
• CID: 5667778
• PubChem ID: 137380350
• Update Time: 2023-09-12

3-Ethynyl-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• A1-40877
• 2260904-65-0
• EN300-27101919
• 3-Ethynyl-5-(trifluoromethyl)benzoic acid
• SCHEMBL20610195
• GKWHSPIZHNPYNO-UHFFFAOYSA-N
• Z3796674961

• MDL： MFCD32874624
• Inchi： 1S/C10H5F3O2/c1-2-6-3-7(9(14)15)5-8(4-6)10(11,12)13/h1,3-5H,(H,14,15)
• InChI Key： GKWHSPIZHNPYNO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#C)C=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 214.02416388g/mol
• Monoisotopic Mass: 214.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų